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Compound of Interest

Compound Name: Ethylcyclohexane

Cat. No.: B155913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of

ethylcyclohexane, a compound often utilized as a solvent in various research and industrial

applications. This document is intended to be a valuable resource for scientists, researchers,

and professionals in drug development, offering detailed data, experimental methodologies,

and safety information to ensure proper handling and application.

Core Physical and Chemical Properties of
Ethylcyclohexane
Ethylcyclohexane is a cycloalkane with the chemical formula C₈H₁₆. It presents as a colorless

liquid and is a common component in petroleum-based products. Its physical properties are

crucial for its application as a solvent and in chemical synthesis.

Summary of Physical Constants
The following table summarizes the key physical constants of ethylcyclohexane, compiled

from various sources. It is important to note that slight variations in these values may exist

across different literature sources due to minor differences in experimental conditions.
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Property Value Units

Molecular Formula C₈H₁₆ -

Molecular Weight 112.21 g/mol

Boiling Point 130-132 °C

Melting Point -111 °C

Density (at 20°C) 0.788 g/cm³

Flash Point 18 °C (closed cup)

Vapor Pressure (at 25°C) 12.4 mmHg

Refractive Index (at 20°C) 1.432 -

Autoignition Temperature 262 °C

Lower Explosive Limit 0.9 %

Upper Explosive Limit 6.6 %

Experimental Protocols for Determination of
Physical Constants
Accurate determination of physical constants is paramount for the safe and effective use of any

chemical compound. Below are detailed methodologies for measuring the key physical

properties of ethylcyclohexane.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small liquid

sample is the micro-boiling point or capillary method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)
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Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A few milliliters of ethylcyclohexane are placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The assembly is then immersed in a Thiele tube or an oil bath.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is discontinued when a steady stream of bubbles is observed.

The liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[1][2]

Determination of Density (Pycnometer Method)
The density of a liquid can be determined with high precision using a pycnometer, which is a

glass flask with a specific, accurately known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermostatic water bath
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Dropper

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately measured

on an analytical balance (m₁).[3][4]

The pycnometer is then filled with distilled water and placed in a thermostatic water bath to

reach a constant temperature (e.g., 20°C).

The pycnometer is removed from the bath, dried on the outside, and weighed (m₂).

The pycnometer is emptied, dried, and then filled with ethylcyclohexane.

The filled pycnometer is brought to the same constant temperature in the water bath, dried,

and weighed (m₃).

The density of ethylcyclohexane (ρ_e) is calculated using the following formula: ρ_e = [(m₃

- m₁) / (m₂ - m₁)] * ρ_w where ρ_w is the known density of water at the experimental

temperature.[5]

Determination of Melting Point (Capillary Method)
For substances that are solid at room temperature, the melting point can be determined. Since

ethylcyclohexane has a very low melting point, this procedure requires a cooling bath.

Apparatus:

Melting point apparatus with a cooling stage or a cooling bath (e.g., dry ice/acetone)

Thermometer

Capillary tube (sealed at one end)

Procedure:

A small amount of solidified ethylcyclohexane is introduced into the open end of a capillary

tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.benchchem.com/product/b155913?utm_src=pdf-body
https://www.benchchem.com/product/b155913?utm_src=pdf-body
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.benchchem.com/product/b155913?utm_src=pdf-body
https://www.benchchem.com/product/b155913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The capillary tube is placed in a melting point apparatus or attached to a thermometer and

immersed in a cooling bath.[6]

The temperature of the bath is slowly raised.

The temperature range from the point at which the first droplet of liquid appears to the point

at which the entire solid has melted is recorded as the melting point range.[6][7]

Determination of Flash Point (Pensky-Martens Closed
Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The Pensky-Martens closed-cup method is a standard procedure for this

determination.[8][9]

Apparatus:

Pensky-Martens closed-cup tester (manual or automated)

Heat source

Ignition source (e.g., a small flame)

Procedure:

The sample cup of the Pensky-Martens apparatus is filled with ethylcyclohexane to the

specified level.[9]

The lid is closed, and the sample is heated at a slow, constant rate while being stirred.[8][9]

At regular temperature intervals, the stirring is stopped, and an ignition source is introduced

into the vapor space above the liquid.[9]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a distinct flash inside the cup.[8][9]

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp)

Dropper

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone or

ethanol) and allowed to dry.[10]

A few drops of ethylcyclohexane are placed on the surface of the measuring prism.[11]

The prisms are closed and the temperature is allowed to equilibrate, usually to 20°C, by

circulating water from a constant temperature bath.

The light source is positioned, and the eyepiece is adjusted until the crosshairs are in focus.

The adjustment knob is turned until the boundary between the light and dark fields is sharp

and coincides with the center of the crosshairs.[10]

The refractive index is then read directly from the instrument's scale.[10]

Determination of Viscosity (Ostwald Viscometer)
Viscosity is a measure of a fluid's resistance to flow. The Ostwald viscometer, a type of capillary

viscometer, is commonly used for this measurement.

Apparatus:

Ostwald viscometer
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Thermostatic water bath

Stopwatch

Pipette and suction bulb

Procedure:

The viscometer is thoroughly cleaned and dried.

A known volume of ethylcyclohexane is introduced into the larger bulb of the viscometer

using a pipette.

The viscometer is placed vertically in a thermostatic water bath to reach the desired

temperature.

The liquid is drawn up through the capillary into the smaller bulb using a suction bulb.

The suction is removed, and the time taken for the liquid to flow from the upper mark to the

lower mark is measured with a stopwatch.[12]

The kinematic viscosity can be calculated by multiplying the flow time by the calibration

constant of the viscometer. The dynamic viscosity can be determined by multiplying the

kinematic viscosity by the density of the liquid at that temperature.[12]

Safety and Handling Workflow
For professionals in research and drug development, ensuring the safe handling and quality of

solvents like ethylcyclohexane is critical. The following diagram illustrates a logical workflow

for the safety assessment and quality control of incoming ethylcyclohexane.
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Workflow for Safety and Quality Assessment of Ethylcyclohexane

Receiving and Initial Inspection

Sampling and Sample Preparation

Quality Control Testing

Safety Information Review

Disposition

Receiving of Ethylcyclohexane Shipment

Visual Inspection for Container Integrity

Review of Certificate of Analysis (CoA)

Representative Sampling from Shipment Review of Safety Data Sheet (SDS)

Sample Preparation for Analysis

Identity Confirmation (e.g., FT-IR, GC-MS) Purity Assay (e.g., GC)Physical Constant Verification (Density, Refractive Index)

Release for Use

All Specifications Met

Quarantine and Further Investigation

Out of Specification All Specifications MetOut of SpecificationAll Specifications MetOut of Specification

Confirmation of Required Personal Protective Equipment (PPE)

Verification of Proper Storage Conditions

Safe Handling Procedures in Place

Rejection of Shipment

Click to download full resolution via product page

Caption: Workflow for Safety and Quality Assessment of Ethylcyclohexane.
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Conclusion
This technical guide provides essential data and standardized methodologies for the physical

constants of ethylcyclohexane. For researchers, scientists, and drug development

professionals, a thorough understanding of these properties and their accurate determination is

fundamental for experimental reproducibility, process safety, and quality assurance. Adherence

to the detailed experimental protocols and safety workflows outlined herein will contribute to the

reliable and safe application of ethylcyclohexane in a laboratory or manufacturing setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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